Cas no 2171620-32-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171620-32-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5993103
• PubChem ID: 165544930
• Update Time: 2025-06-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• EN300-1489199
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methylpyrrolidine-3-carboxylic acid
• 2171620-32-7

• Inchi： 1S/C26H30N2O5/c1-16(2)22(23(29)28-13-12-26(3,15-28)24(30)31)27-25(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： YVBBIMAROFCROX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid

Exploring the Potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic Acid (CAS No. 2171620-32-7) in Biomedical Applications

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2171620-32-7) is a complex organic molecule that has garnered significant attention in the field of biomedical research due to its unique structural features and potential applications in drug development. This compound belongs to a class of molecules that combine fluorenylmethoxycarbonyl (Fmoc) protecting groups with pyrrolidine rings, making it a versatile candidate for various biochemical and pharmacological studies.

The Fmoc group, derived from 9H-fluoren-9-yl methanol, is widely used in peptide synthesis as a protective moiety. Its inclusion in this compound suggests that it may play a role in peptide protection or solid-phase synthesis strategies. Additionally, the presence of a pyrrolidine ring introduces structural rigidity and potentially enhances the molecule's stability, which are desirable traits in drug candidates.

Recent studies have highlighted the importance of carboxylic acid groups in biological systems, particularly in enzymatic catalysis and receptor binding. The carboxylic acid group in this compound may serve as a critical functional moiety, enabling interactions with biological targets such as matrix metalloproteinases (MMPs) or protease inhibitors.

One of the most promising applications of this compound lies in its potential as a drug delivery system. The combination of the Fmoc group and the pyrrolidine ring creates a molecule with both hydrophobic and hydrophilic regions, which can be exploited to enhance solubility, stability, and targeted delivery in biological environments.

Furthermore, this compound's structure suggests that it may act as an enzyme inhibitor. The 3-methylbutanoyl group attached to the pyrrolidine ring could serve as a potential binding site for enzyme active sites, making it a candidate for the development of enzymatic inhibitors in disease treatment.

Recent advancements in synthetic biology have also opened new avenues for the use of such compounds in biotechnology. The molecule's ability to form stable complexes with proteins and other biomolecules makes it a valuable tool in protein purification and bioassay development.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2171620-32-7) represents a unique and versatile compound with broad applications in biomedical research. Its combination of functional groups and structural features positions it as a valuable asset in the development of novel therapeutic agents, drug delivery systems, and biotechnological tools.